Cas no 1261933-43-0 (5-(2,5-Difluorophenyl)-3-trifluoromethylphenol)

• Product Name: 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol
• CAS No: 1261933-43-0
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• MDL: MFCD18316277
• CID: 2764422
• PubChem ID: 53222000
• Update Time: 2025-11-01

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-DIFLUOROPHENYL)-3-TRIFLUOROMETHYLPHENOL
• DTXSID80686588
• 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95%
• 2',5'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• MFCD18316277
• 1261933-43-0
• 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol

• MDL： MFCD18316277
• Inchi： 1S/C13H7F5O/c14-9-1-2-12(15)11(6-9)7-3-8(13(16,17)18)5-10(19)4-7/h1-6,19H
• InChI Key： UKWCSJFJSINYJT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1=CC(=CC(C(F)(F)F)=C1)O)F

Computed Properties

• Exact Mass: 274.04170565Da
• Monoisotopic Mass: 274.04170565Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol

Introduction to 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol (CAS No. 1261933-43-0)

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, identified by the chemical abstracts service number 1261933-43-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated into the phenolic backbone to enhance its pharmacological properties. The structural motif of this compound, featuring both 2,5-difluorophenyl and 3-trifluoromethylphenol substituents, imparts unique electronic and steric characteristics that make it a promising candidate for further investigation in drug discovery.

The significance of fluorine substitution in pharmaceuticals is well-documented, with numerous studies highlighting its role in improving metabolic stability, lipophilicity, and binding affinity. In the case of 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, the presence of two fluorine atoms at the 2 and 5 positions of one phenyl ring, combined with a trifluoromethyl group at the 3 position of the other phenyl ring, creates a highly electron-deficient system. This electron-withdrawing effect can modulate the reactivity and interactions of the molecule with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such fluorinated compounds with greater accuracy. Studies have demonstrated that the electron density distribution in 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol can be fine-tuned by adjusting the positions and types of fluorine substituents. This flexibility allows for the design of molecules with tailored pharmacokinetic profiles, which is crucial for developing effective therapeutic agents.

The synthesis of 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. For instance, nucleophilic aromatic substitution (SNAr) reactions are commonly employed in the introduction of fluorine at specific positions on the aromatic ring. The presence of both electron-withdrawing and electron-donating groups in this molecule necessitates careful optimization to achieve regioselectivity during synthesis.

In terms of biological activity, preliminary studies on 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol have shown potential in various therapeutic areas. The structural features of this compound suggest its ability to interact with biological targets such as enzymes and receptors. For example, the trifluoromethyl group is known to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. Additionally, the difluorophenyl moiety can influence electronic properties, potentially modulating receptor binding through steric and electronic effects.

One area where this compound has shown promise is in the development of anticancer agents. Fluorinated phenols have been explored extensively for their ability to inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. The unique structural features of 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol make it a candidate for designing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues. Recent research has highlighted its potential as an inhibitor of specific kinases that play a critical role in tumor growth and progression.

Another promising application is in the field of antiviral therapy. The ability of fluorinated compounds to interfere with viral replication has been recognized for decades. Studies have indicated that 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol can disrupt viral protease activity or inhibit integrase function, thereby preventing viral replication. The presence of multiple fluorine atoms enhances its stability against enzymatic degradation, making it a robust candidate for antiviral drug development.

The impact of fluorination on pharmacokinetic properties cannot be overstated. Fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. This characteristic is particularly valuable in drug development, where achieving optimal exposure levels is crucial for therapeutic efficacy. The structural design of 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol aligns well with these principles, suggesting potential advantages over non-fluorinated analogs.

From a synthetic chemistry perspective, 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol represents an excellent example of how structural complexity can be leveraged to develop novel pharmacological entities. The synthesis involves advanced techniques such as cross-coupling reactions and transition-metal catalysis, which are essential for constructing complex molecular frameworks efficiently. The challenges associated with introducing multiple fluorine atoms into an aromatic system provide opportunities for innovation in synthetic methodology.

The future directions for research on 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol are multifaceted. Further investigation into its biological activity will be essential to elucidate its mechanism of action and identify potential therapeutic applications. Additionally, exploring derivatives of this compound could lead to new analogs with improved properties such as higher potency or better selectivity.

In conclusion, 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol (CAS No. 1261933-43-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorinated aromatic moieties makes it a versatile scaffold for developing novel therapeutic agents across various disease areas including cancer and viral infections. As computational methods and synthetic techniques continue to evolve, this molecule will undoubtedly remain at the forefront of medicinal chemistry investigations.